Acetic acid, (2-methoxy-1-methylethoxy)-, sodium salt

• CAS No.: 165038-53-9
• Molecular Formula: C6H11NaO4
• Molecular Weight: 170.14 g/mol
• IUPAC Name: sodium;2-(1-methoxypropan-2-yloxy)acetate
• InChI: InChI=1S/C6H12O4.Na/c1-5(3-9-2)10-4-6(7)8;/h5H,3-4H2,1-2H3,(H,7,8);/q;+1/p-1
• InChI Key: XNEHKIJCHDKKEW-UHFFFAOYSA-M
• Canonical SMILES: CC(COC)OCC(=O)[O-].[Na+]

Description

Acetic acid, (2-methoxy-1-methylethoxy)-, sodium salt is a chemical compound with the molecular formula C6H11NaO4 and a molecular weight of 170.13891 . It is known for its various applications in scientific research and industry due to its unique chemical properties.

Preparation Methods

The preparation of acetic acid, (2-methoxy-1-methylethoxy)-, sodium salt can be achieved through several synthetic routes. One common method involves the reaction of acetic acid with (2-methoxy-1-methylethoxy)ethanol in the presence of a base such as sodium hydroxide. The reaction conditions typically include controlled temperature and pH to ensure the formation of the desired sodium salt .

Industrial production methods often involve large-scale synthesis using similar reaction conditions but with optimized parameters for higher yield and purity. The use of continuous flow reactors and advanced purification techniques ensures the efficient production of the compound.

Chemical Reactions Analysis

Acetic acid, (2-methoxy-1-methylethoxy)-, sodium salt undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of alcohol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include acidic or basic catalysts, controlled temperatures, and specific solvents to facilitate the desired transformations. The major products formed from these reactions depend on the specific reagents and conditions employed .

Scientific Research Applications

Acetic acid, (2-methoxy-1-methylethoxy)-, sodium salt has a wide range of scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of esters and ethers.

Biology: The compound is utilized in biochemical studies to investigate enzyme activities and metabolic pathways.

Industry: The compound is employed in the production of specialty chemicals, including surfactants and emulsifiers.

Mechanism of Action

The mechanism of action of acetic acid, (2-methoxy-1-methylethoxy)-, sodium salt involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate enzyme activities by acting as a substrate or inhibitor, thereby influencing metabolic pathways . Additionally, it can interact with cell membranes and proteins, altering their structure and function .

Comparison with Similar Compounds

Acetic acid, (2-methoxy-1-methylethoxy)-, sodium salt can be compared with similar compounds such as:

Acetic acid, methoxy-, ethyl ester: This compound has a similar structure but differs in the ester group, leading to different chemical properties and applications.

Methoxyacetic acid, ethyl ester: Another related compound with distinct functional groups and reactivity.

The uniqueness of this compound lies in its specific combination of functional groups, which imparts unique chemical and physical properties, making it suitable for a variety of applications .